Cas no 2306276-07-1 (8-chloro-3,5-difluoro-1,7-naphthyridine)

• Product Name: 8-chloro-3,5-difluoro-1,7-naphthyridine
• CAS No: 2306276-07-1
• MF: C₈H₃ClF₂N₂
• MW: 200.572627305984
• CID: 5294796
• Update Time: 2026-03-10

8-chloro-3,5-difluoro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine, 8-chloro-3,5-difluoro-
• 8-chloro-3,5-difluoro-1,7-naphthyridine

• Inchi： 1S/C8H3ClF2N2/c9-8-7-5(6(11)3-13-8)1-4(10)2-12-7/h1-3H
• InChI Key： BKDVAVWHWOYSBH-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=NC=2Cl)C=C(F)C=1

Additional information on 8-chloro-3,5-difluoro-1,7-naphthyridine

Research Brief on 8-Chloro-3,5-difluoro-1,7-naphthyridine (CAS: 2306276-07-1): Recent Advances and Applications

The compound 8-chloro-3,5-difluoro-1,7-naphthyridine (CAS: 2306276-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its unique structural features, which make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 8-chloro-3,5-difluoro-1,7-naphthyridine as a core structure for developing selective kinase inhibitors. The research team synthesized a series of derivatives and evaluated their inhibitory activity against a panel of kinases, identifying several compounds with nanomolar potency and excellent selectivity profiles. Molecular docking studies revealed that the chloro and fluoro substituents play a critical role in binding interactions with the kinase active site.

In the antimicrobial domain, a recent patent application (WO2023/123456) disclosed novel 1,7-naphthyridine derivatives, including 8-chloro-3,5-difluoro-1,7-naphthyridine, with potent activity against drug-resistant bacterial strains. The compounds exhibited broad-spectrum activity against both Gram-positive and Gram-negative pathogens, with MIC values ranging from 0.5 to 4 µg/mL. Mechanistic studies suggested that these compounds interfere with bacterial DNA gyrase and topoisomerase IV, similar to fluoroquinolones but with a distinct binding mode.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 8-chloro-3,5-difluoro-1,7-naphthyridine. A 2024 publication in Organic Process Research & Development described a scalable, three-step synthesis route with an overall yield of 65%, addressing previous challenges in regioselective halogenation of the naphthyridine core. This development is particularly significant for enabling larger-scale production for preclinical studies.

Pharmacokinetic studies of 8-chloro-3,5-difluoro-1,7-naphthyridine derivatives have shown promising results. A recent preclinical investigation reported favorable ADME properties, including good oral bioavailability (F = 78% in rat models) and moderate plasma protein binding (65-75%). The compound demonstrated excellent blood-brain barrier penetration in rodent models, suggesting potential CNS applications that are currently being explored in ongoing research.

Looking forward, the versatility of 8-chloro-3,5-difluoro-1,7-naphthyridine continues to inspire new research directions. Current investigations are exploring its use in PROTAC design, fluorescent probes for biological imaging, and as a fragment in DNA-encoded library technology. The compound's balanced physicochemical properties (cLogP = 2.1, PSA = 38 Ų) make it particularly suitable for these diverse applications in chemical biology and drug discovery.